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Compound of Interest

Compound Name: Hexyl isobutyrate

Cat. No.: B1584823

A summary of key quantitative and qualitative data for hexyl isobutyrate is provided below.
This information is essential for a proper risk assessment before handling and disposal.

Property Data Citations
Chemical Formula C10H2002 [11[2]
CAS Number 2349-07-7 [11[3114]
. 69.4 °C (157.0 °F) - Closed
Flash Point [5]
Cup

Combustible Liquid (Category

GHS Classification 2 [2][31[5]
Combustible Liquid, Fire

OSHA Hazards [6][7]
Hazard

May cause mild skin and eye
Potential Health Effects irritation. May be harmful if [2][5][6]
inhaled.

Not classified as
environmentally hazardous,
_ but discharge into the
Environmental Hazards ) ) [1107]
environment must be avoided.
Large or frequent spills can be

harmful.
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Essential Safety and Handling Protocols

Before beginning any disposal procedure, ensure that all necessary personal protective
equipment (PPE) is worn and safety measures are in place.

Personal Protective Equipment (PPE):

Gloves: Handle with chemical-impermeable gloves that have been inspected prior to use.[1]

[4]

Eye Protection: Wear tightly fitting safety goggles with side-shields.[1][4]

Protective Clothing: Wear fire/flame resistant and impervious clothing.[1]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
full-face respirator.[1][6]

Handling and Storage Precautions:
o Work in a well-ventilated area to avoid the inhalation of vapor or mist.[1][6]

o Keep the chemical away from all sources of ignition, including heat, sparks, and open
flames.[5][6][7]

o Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[1]

[6]

o Store waste in a suitable, tightly closed, and properly labeled container in a cool, dry, and
well-ventilated place.[1][2][4][6]

Step-by-Step Disposal Procedures

The proper disposal of hexyl isobutyrate should follow a structured process, treating it as a
hazardous waste due to its combustibility.

Step 1: Waste Characterization
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Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered

hazardous if it exhibits certain characteristics, including ignitability.[8][9] Since hexyl

isobutyrate is a combustible liquid, it should be managed as a hazardous waste.[7]

Step 2: Waste Collection and Storage

o Container: Designate a specific, compatible container for hexyl isobutyrate waste. The

container must be in good condition, free of leaks, and have a secure, tight-fitting lid.[1][6]
[10]

Labeling: Clearly label the container with the words "Hazardous Waste" and the full chemical
name, "Hexyl Isobutyrate."[9][10]

Segregation: Store the hexyl isobutyrate waste separately from incompatible materials,
such as strong oxidizing agents.[2][10]

Accumulation: Keep the waste container closed except when adding waste. Store it in a
designated satellite accumulation area or a central hazardous waste storage area that is cool
and well-ventilated.[2][4][6]

Step 3: Managing Spills and Contaminated Materials

In the event of a spill, immediate and appropriate action is required.

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[1][5][7]
Ventilate: Ensure the area is well-ventilated.[1][6]

Containment: For small spills, use an inert absorbent material such as dry clay, sand, or
diatomaceous earth to contain and absorb the liquid.[2][5][7][11] Do not let the product enter
drains or waterways.[1][3][6]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, closed container for disposal.[1][6][11]

Decontamination: Clean the spill surface thoroughly to remove any residual contamination.

[5107]
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Disposal: The collected spill cleanup material is also considered hazardous waste and must
be disposed of accordingly.[7][10][11]

Step 4: Final Disposal

Professional Disposal: The disposal of hexyl isobutyrate must be handled by a licensed
chemical destruction plant or a certified hazardous waste management company.[1] Methods
like controlled incineration with flue gas scrubbing are appropriate.[1][6]

Regulatory Compliance: All disposal activities must be conducted in accordance with local,
state, and federal regulations.[3][5][7] Do not discharge hexyl isobutyrate into sewer
systems or waterways.[1][3]

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
to arrange for a scheduled waste pick-up. They will ensure the waste is transported and
disposed of in compliance with all regulations.[10]

Step 5: Disposal of Empty Containers

Residue: Empty containers may retain product residue and vapors. These containers must
be handled as hazardous waste unless properly decontaminated.[7]

Decontamination: Containers can be triply rinsed with a suitable solvent. The rinsate must be
collected and disposed of as hazardous waste.[1]

Final Disposal: After proper rinsing, the container may be punctured to make it unusable for
other purposes and disposed of in a sanitary landfill or recycled, depending on local
regulations.[1] Always remove or completely deface the original label before disposal.[10]

Disposal Workflow Diagram

The following diagram outlines the decision-making process and procedural flow for the proper

disposal of hexyl isobutyrate.
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Preparation & Handling

Start: Have Hexyl Isobutyrate Waste

'

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Disposal Procedure

Is this a spill?

Follow Spill Cleanup Protocol: Place Liquid Waste into a

4. i _Ignltlon Sourc_es Designated, Labeled Hazardous
2. Absorb with Inert Material .
Waste Container

3. Collect in Sealed Container

Store container in a cool,
well-ventilated, designated area

,

Contact Environmental Health &
Safety (EHS) for Pickup

:

Waste transported by licensed
contractor for incineration or destruction

Click to download full resolution via product page

Caption: Workflow for the safe disposal of hexyl isobutyrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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